(S)-1-(2-hydroxy-1-methylethyl)-2,5-dimethylpyrrole

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: (2S)-2-(2,5-dimethylpyrrol-1-yl)propan-1-ol
• InChI: InChI=1S/C9H15NO/c1-7-4-5-8(2)10(7)9(3)6-11/h4-5,9,11H,6H2,1-3H3/t9-/m0/s1
• InChI Key: CSXNBBAVCWNCKP-VIFPVBQESA-N
• Isomeric SMILES: CC1=CC=C(N1[C@@H](C)CO)C
• Canonical SMILES: CC1=CC=C(N1C(C)CO)C

Description

(S)-1-(2-hydroxy-1-methylethyl)-2,5-dimethylpyrrole is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (3.1 g; 80.5 mmoles) was added to 100 ml of dry ether, and an ether solution (50 ml) of 17.9 g (91.8 mmoles) of ethyl 2-(2,5-dimethylpyrrol-1-yl)propionate was gradually added dropwise to the mixture. After the addition, the mixture was heated under reflux for 2 hours, and worked up with a saturated aqueous solution of sodium sulfate. The ethereal layer was concentrated under reduced pressure to afford 13.5 g of crude 2-(2,5-dimethylpyrrol-1-yl)-1-propanol. Acetic anhydride (50 ml) and 50 ml of pyridine were added to the product, and the mixture was allowed to stand at room temperature for 20 hours. It was then concentrated under reduced pressure and then distilled under reduced pressure to afford 2-(2,5-dimethylpyrrol-1-yl)propyl acetate (13.0 g, 66.8 mmoles, 75.7%) having a boiling point of 116°-118° C./6 mmHg.